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Compound of Interest

Compound Name:
2-(Hydroxymethyl)-3-

methoxybenzonitrile

Cat. No.: B11721940

Get Quote

Executive Summary & Operational Directive
Immediate Action Required: 2-(Hydroxymethyl)-3-methoxybenzonitrile is a functionalized

aromatic nitrile.[1] While specific toxicological data for this exact isomer may be limited in public

registries, it must be handled as a Class 6.1 Toxic Substance based on the structure-activity

relationship (SAR) of benzonitrile derivatives.[1]

Core Disposal Directive:

DO NOT dispose of down the drain.[1]

DO NOT mix with acidic waste streams (Risk of Hydrogen Cyanide evolution).[1]

DO NOT mix with strong oxidizers (Risk of exothermic reaction/fire).[2]

MANDATORY: Segregate as "Toxic Organic Waste - Nitrile Contaminated" and slate for high-

temperature incineration.
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To ensure safe handling, we apply a "Read-Across" safety assessment based on the functional

groups: the nitrile moiety (toxicity/reactivity), the hydroxymethyl group (solubility/irritation), and

the methoxy group.[1]

Property Specification / Assessment

Chemical Name 2-(Hydroxymethyl)-3-methoxybenzonitrile

Functional Groups
Nitrile (-CN), Benzyl Alcohol (-CH₂OH), Ether (-

OCH₃)

Hazard Class 6.1 (Toxic); Skin/Eye Irritant (Category 2)

Signal Word WARNING (Treat as DANGER if purity >95%)

Reactivity

Acid Sensitive: Can release HCN gas in strong

acid.[1] Oxidation Sensitive: Hydroxymethyl

group susceptible to oxidation.[1]

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Low water solubility; Soluble in DMSO,

Methanol, DCM.[1]

Critical Hazard Mechanism
The primary risk in disposal is the nitrile group.[1] Under acidic conditions (pH < 2) or in the

presence of certain enzymes/bacteria in untreated water, the nitrile carbon-nitrogen bond can

hydrolyze or cleave, potentially releasing cyanide ions or hydrogen cyanide gas.[1] Therefore,

pH control of the waste stream is the single most critical safety parameter.

Pre-Disposal Handling & Segregation
Before removal from the fume hood, the waste must be stabilized and classified.

A. Waste Stream Segregation
Construct a dedicated waste stream.[1] Do not commingle with general organic solvents unless

approved by your site's EHS.[1]
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Stream A (Preferred): Solid Waste (if material is dry powder/contaminated wipes).[1]

Stream B (Liquid): Organic Waste (Halogen-free) - Only if dissolved in solvents like

Methanol/DMSO.[1]

B. Compatibility Check (Self-Validating Step)
Before adding to a waste container, perform a pH Check:

Wet a pH strip with the waste solution (or a wetted sample of the solid).[1]

Requirement: pH must be Neutral to Basic (pH 7–10).

Correction: If acidic, neutralize carefully with 1M NaOH or saturated Sodium Bicarbonate

before adding to the main waste container to prevent HCN evolution.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Reagent
Applicable for expired shelf-life inventory or surplus synthesis intermediates.[1]

PPE Verification: Don Nitrile gloves (double-gloved recommended), safety goggles, and lab

coat.[1] Use a powder respirator (N95/P100) if outside a fume hood.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1]

Transfer:

Place the original container inside the HDPE jar if it fits.

If transferring, use a plastic spatula to move the solid. Avoid generating dust.[1][3][4][5]

Labeling: Apply a hazardous waste label with the following constituents:

2-(Hydroxymethyl)-3-methoxybenzonitrile[1][6]

Hazard: Toxic, Irritant[1]
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Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel in solid

waste).[1]

Scenario B: Disposal of Reaction Mixtures/Mother
Liquors
Applicable for filtrates containing the compound in solvents (e.g., DCM, Ethyl Acetate).[1]

Quenching: Ensure no unreacted reagents (like thionyl chloride or borohydrides) remain.[1]

Quench carefully if necessary.

pH Adjustment: Adjust pH to >7 using aqueous Sodium Bicarbonate.

Solvent Segregation:

If Halogenated solvent (DCM): Use "Halogenated Organic Waste" container.[1]

If Non-Halogenated (MeOH, EtOAc): Use "Non-Halogenated Organic Waste" container.[1]

Labeling: Explicitly list "Benzonitrile derivative" on the tag. This alerts the waste contractor to

the nitrogen content, which affects incineration parameters.

Visualized Workflows
Waste Classification Decision Tree
This logic gate ensures the material ends up in the correct regulatory stream.[1]
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Waste Material:
2-(Hydroxymethyl)-3-methoxybenzonitrile

Physical State?

Solid / Powder Liquid / Solution

Place in HDPE Jar
Label: 'Toxic Solid'

CRITICAL: Check pH
Is pH < 7?

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, EtOAc)

Dispose in
Halogenated Waste

Dispose in
Non-Halogenated Waste

No (Neutral/Basic)
Neutralize with
Sat. NaHCO3

Yes (Acidic)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating benzonitrile derivative waste to prevent HCN

generation and ensure compliance.

Emergency Procedures
Incident Type Immediate Response Protocol

Spill (Solid)

1. Evacuate immediate area. 2. Don PPE

(Gloves, Goggles, N95).[1][7] 3. Cover with wet

paper towels to prevent dust.[1] 4. Scoop into a

bag; label as hazardous.

Spill (Liquid)

1. Absorb with vermiculite or sand.[1] Do not use

acidic clays. 2.[1] Collect in a sealed container.

3. Wash area with soap and water.[1][3][4][8]

Skin Contact

Wash with soap and water for 15 minutes.[1][3]

[4] Do not use organic solvents (enhances

absorption).[1] Seek medical attention if irritation

persists.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen (trained personnel

only).[1]

Regulatory Compliance & Final Disposal
The ultimate destruction of this compound must be performed by a licensed hazardous waste

facility.[1]

RCRA Classification (USA): While not explicitly P-listed (like specific cyanides), it falls under

Characteristic Reactivity (D003) if capable of generating toxic gases, or general Toxic Waste.

[1]

Destruction Method:Rotary Kiln Incineration. This method operates at >1000°C, ensuring the

complete thermal oxidation of the nitrile group to Nitrogen (N₂) and Carbon Dioxide (CO₂),

preventing environmental release.[1]
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National Center for Biotechnology Information (NCBI).PubChem Compound Summary for

Benzonitrile Derivatives.[1] (General toxicity and handling of nitrile compounds). [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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